Cas no 1804184-44-8 (2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1804184-44-8
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4979049
• Update Time: 2025-06-12

2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2/c1-3-8-4-5-9(11(17)7(2)13)10(6-8)18-12(14,15)16/h4-7H,3H2,1-2H3
• InChI Key： TVPLORLUZJMOAA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OC(F)(F)F)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1804184-44-8)

2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1804184-44-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and trifluoromethoxy functional groups, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, featuring a propan-1-one backbone, makes it a versatile intermediate for synthesizing more complex molecules.

The compound’s CAS number 1804184-44-8 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such compounds, as they offer pathways to sustainable and efficient synthetic routes. Users frequently search for terms like "2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one synthesis" or "CAS 1804184-44-8 applications", reflecting the growing demand for detailed technical insights.

From a structural perspective, the 4-ethyl-2-(trifluoromethoxy)phenyl moiety contributes to the compound’s lipophilicity, a property highly valued in medicinal chemistry for enhancing membrane permeability. The bromo substituent further provides a reactive site for cross-coupling reactions, enabling the construction of diverse molecular architectures. These features align with current research priorities, such as targeted drug delivery and bioactive molecule design.

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The compound’s relevance extends to material science, where its derivatives are explored for advanced polymer coatings and electronic materials. Researchers are particularly interested in its thermal stability and photophysical properties, which are pivotal for developing next-generation functional materials. This interdisciplinary appeal underscores the importance of CAS 1804184-44-8 in both academic and industrial settings.

As the scientific community continues to prioritize sustainable synthesis and high-throughput screening, compounds like 2-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one are likely to remain at the forefront of innovation. By integrating computational chemistry and automated experimentation, researchers can unlock new applications and optimize existing processes, further solidifying this compound’s role in modern chemistry.